{1-[4-(2-methoxyphenoxy)butyl]-1H-benzimidazol-2-yl}methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“{1-[4-(2-methoxyphenoxy)butyl]-1H-benzimidazol-2-yl}methanol” is a chemical compound with the molecular formula C19H22N2O3 . It has an average mass of 326.390 Da and a monoisotopic mass of 326.163055 Da .
Molecular Structure Analysis
The molecular structure of “{1-[4-(2-methoxyphenoxy)butyl]-1H-benzimidazol-2-yl}methanol” consists of 19 carbon atoms, 22 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms .Scientific Research Applications
- {1-[4-(2-methoxyphenoxy)butyl]-1H-benzimidazol-2-yl}methanol has shown promise as an anticancer agent. Researchers have explored its ability to inhibit tumor growth by interfering with cell division and promoting apoptosis (programmed cell death). Further studies are needed to elucidate its mechanism of action and optimize its efficacy .
- The compound exhibits anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases. It may modulate immune responses and reduce inflammation by targeting specific pathways. Investigating its effects on cytokines, prostaglandins, and other mediators is crucial for therapeutic development .
- {1-[4-(2-methoxyphenoxy)butyl]-1H-benzimidazol-2-yl}methanol has demonstrated antimicrobial activity against bacteria, fungi, and parasites. Researchers have explored its potential as an alternative to existing antimicrobial agents. Investigating its mode of action and assessing its safety profile are ongoing areas of interest .
- Studies suggest that the compound may protect neurons from oxidative stress and neurodegenerative conditions. Its antioxidant properties could be harnessed for treating neurodegenerative diseases like Alzheimer’s and Parkinson’s. Further preclinical and clinical investigations are necessary .
- Researchers have investigated the vasodilatory effects of {1-[4-(2-methoxyphenoxy)butyl]-1H-benzimidazol-2-yl}methanol. It may enhance blood flow and reduce hypertension. Understanding its impact on vascular function and endothelial health is essential for cardiovascular drug development .
- The compound’s photophysical properties make it suitable for PDT—an emerging cancer treatment. When exposed to light of specific wavelengths, it generates reactive oxygen species that selectively damage tumor cells. Researchers are exploring its potential in targeted cancer therapy .
Anticancer Potential
Anti-inflammatory Activity
Antimicrobial Applications
Neuroprotective Effects
Cardiovascular Applications
Photodynamic Therapy (PDT)
Mechanism of Action
Target of Action
Benzimidazole derivatives, which this compound is a part of, are known to interact with various biological targets due to their versatile nature .
Mode of Action
Benzimidazole derivatives are known to interact with their targets in various ways, often leading to changes in the biological activity of the target .
Biochemical Pathways
Benzimidazole derivatives are known to interact with various biochemical pathways, often leading to changes in the biological activity of the pathway .
Pharmacokinetics
Benzimidazole derivatives are known to have diverse pharmacokinetic properties, which can impact their bioavailability .
Result of Action
Benzimidazole derivatives are known to have various molecular and cellular effects, often leading to changes in the biological activity of the cell .
properties
IUPAC Name |
[1-[4-(2-methoxyphenoxy)butyl]benzimidazol-2-yl]methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-23-17-10-4-5-11-18(17)24-13-7-6-12-21-16-9-3-2-8-15(16)20-19(21)14-22/h2-5,8-11,22H,6-7,12-14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIYRNDJFUWHBAJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCCCCN2C3=CC=CC=C3N=C2CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{1-[4-(2-methoxyphenoxy)butyl]-1H-benzimidazol-2-yl}methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.